Cas no 58333-40-7 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-(hydroxymethyl)-)

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-(hydroxymethyl)- Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-(hydroxymethyl)-
• 2-(hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 58333-40-7
• AB01004370-01
• 2-(Hydroxymethyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• DTXSID00672605
• +Expand

• InChIKey： GTAJDBXTPZZMCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7N3O2/c11-5-10-7(12)9-4-2-1-3-6(9)8-10/h1-4,11H,5H2
• SMILES： OCN1N=C2C=CC=CN2C1=O

Computed Properties

• Exact Mass: 165.05391
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.053826475g/mol
• Heavy Atom Count: 12
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.14